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Bastadins from Ianthella basta

Bastadins are a class of brominated tyrosine-derived compounds, and multiple studies have isolated them

from the marine sponge Ianthella basta. The table below summarizes the key bastadins identified and their

observed biological activities.

Compound Name
Sponge
Source

Reported Bioactivities

Bastadin 10 Ianthella
basta [1]

Growth inhibition of human cancer cell lines; inhibition of Gram-
positive bacteria [1]

Bastadin 6 Ianthella
basta [2]

Selective anti-proliferative activity against human umbilical vein
endothelial cells (HUVECs); induction of apoptosis; inhibition of

tumor angiogenesis in vivo [2]

Other Bastadins
(e.g., 4, 8, 13)

Ianthella
basta [3] [1]
[2]

Anthelmintic (inhibition of Haemonchus contortus larvae) [3];

antibacterial [1]; anti-angiogenic [2]

Clues to the Biosynthetic Origin

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s634368?utm_src=pdf-body
https://www.smolecule.com/products/s634368?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/7623047/
https://pubmed.ncbi.nlm.nih.gov/7623047/
https://www.jstage.jst.go.jp/article/cpb/64/2/64_c15-00744/_html/-char/ja
https://www.jstage.jst.go.jp/article/cpb/64/2/64_c15-00744/_html/-char/ja
https://pubmed.ncbi.nlm.nih.gov/36474969/
https://pubmed.ncbi.nlm.nih.gov/7623047/
https://www.jstage.jst.go.jp/article/cpb/64/2/64_c15-00744/_html/-char/ja
https://pubmed.ncbi.nlm.nih.gov/36474969/
https://pubmed.ncbi.nlm.nih.gov/7623047/
https://www.jstage.jst.go.jp/article/cpb/64/2/64_c15-00744/_html/-char/ja
https://www.smolecule.com/products/s634368?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


While the exact machinery for bastadin synthesis is not yet defined, recent studies on Ianthella basta reveal a

highly specialized and communicative relationship between the sponge and its symbionts, which is a

common prerequisite for collaborative natural product synthesis.

Specialized Metabolic Exchange: A 2023 study demonstrated that the dominant

gammaproteobacterial symbiont of Ianthella basta, 'Candidatus Taurinisymbion ianthellae', actively
imports and processes taurine, a sulfonate metabolite that is very abundant in sponges [4]. The

symbiont incorporates the carbon and nitrogen from taurine and exports sulfate and ammonia. The
ammonia is then used by the sponge's thaumarchaeal symbiont, 'Candidatus Nitrosospongia

ianthellae' [4]. This shows a tightly coupled metabolic loop involving sponge-derived compounds.
Evidence for Interkingdom Signaling: Another line of research, focusing on a different sponge

(Amphimedon queenslandica), found that its bacterial symbionts produce neurotransmitter-like
molecules, including dopamine and trace amines [5]. The sponge larva expresses receptors for

these compounds, and exposure to them alters its swimming behavior, proving that sponge hosts can
detect and respond to symbiont-derived signals [5]. This establishes a principle: sponges and their

microbes can communicate via small molecules.

The following diagram illustrates the types of sophisticated host-symbiont interactions that have been

documented in sponges, providing a framework for how bastadin biosynthesis could occur.
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Documented host-symbiont interactions that could underpin collaborative biosynthesis.

Proposed Experimental Workflow

To definitively determine the origin of bastadin 10, you would need to employ a combination of modern

techniques. The workflow below outlines a potential experimental approach.

1. Multi-omics Data Collection

2. Gene Cluster Analysis
• Metagenomic sequencing of symbionts

• Transcriptomic analysis of host & symbionts
• Proteomic analysis

3. Functional Validation
• Identify biosynthetic gene clusters (BGCs)

• Compare BGCs to bastadin structure
• Pinpoint potential source

4. Compound Localization
• Heterologous expression of candidate genes
• Stable isotope feeding (e.g., 13C-Tyrosine)

• Track incorporation into bastadin

• Micro-spectroscopy (e.g., MALDI-TOF MSI)
• Visualize spatial distribution in sponge tissue

Click to download full resolution via product page

A multi-disciplinary experimental workflow to elucidate bastadin biogenesis.
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Research Implications and Future Directions

The strong biological activity of bastadins makes their biosynthesis a compelling target.

For Drug Discovery: Understanding whether bastadin 10 is produced by the host, a symbiont, or

through a collaborative pathway is crucial for developing a reliable and sustainable supply, which is a
major challenge in marine drug development [6].

Guiding Experiments: The confirmed metabolic integration in Ianthella basta [4] makes the
hypothesis of a collaborative biosynthesis for bastadins highly plausible. Future research should

prioritize the multi-omics and functional validation approach outlined above.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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